Cas no 1327497-77-7 (1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride)

• Product Name: 1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride
• CAS No: 1327497-77-7
• MF: C₂₅H₃₇ClN₂O₄
• MW: 465.025286436081
• CID: 5961083
• PubChem ID: 71778683
• Update Time: 2025-10-24

1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride
• 1-(2-(2-isopropylphenoxy)ethoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride
• 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-[2-(2-propan-2-ylphenoxy)ethoxy]propan-2-ol;dihydrochloride
• 1327497-77-7
• 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
• VU0494226-1
• AKOS026679098
• F1193-0081

• Inchi： 1S/C25H36N2O4.ClH/c1-20(2)22-8-4-6-10-24(22)31-17-16-30-19-21(28)18-26-12-14-27(15-13-26)23-9-5-7-11-25(23)29-3;/h4-11,20-21,28H,12-19H2,1-3H3;1H
• InChI Key： QHJMDEGQRZQGFL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N1CCN(CC(O)COCCOC2C=CC=CC=2C(C)C)CC1)C.Cl

Computed Properties

• Exact Mass: 500.2208631g/mol
• Monoisotopic Mass: 500.2208631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 484
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride

Research Brief on 1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride (CAS: 1327497-77-7)

The compound 1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride (CAS: 1327497-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a piperazine ring and a propan-2-ol backbone, has shown promising pharmacological properties, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its potential applications in neurological and psychiatric disorders, making it a compound of high interest for drug development.

Recent research has elucidated the molecular mechanisms underlying the compound's activity. It acts as a potent modulator of serotonin and dopamine receptors, with a high affinity for the 5-HT1A and D2 receptor subtypes. This dual activity suggests potential applications in the treatment of conditions such as schizophrenia, anxiety, and depression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits significant anxiolytic and antipsychotic effects in preclinical models, with a favorable safety profile compared to existing therapeutics.

In addition to its neurological applications, the compound has also been investigated for its potential in cardiovascular research. A recent study in the European Journal of Pharmacology highlighted its vasodilatory effects, mediated through the modulation of adrenergic receptors. This finding opens new avenues for the development of antihypertensive agents, particularly for patients with comorbid psychiatric and cardiovascular conditions.

The synthesis and optimization of 1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches, which are critical for both preclinical and clinical studies. Researchers have also explored structural analogs to enhance bioavailability and reduce off-target effects, as reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, blood-brain barrier penetration, and potential drug-drug interactions need to be addressed in future studies. However, the compound's unique pharmacological profile and the growing body of preclinical evidence position it as a strong candidate for further development. Ongoing research is expected to provide deeper insights into its therapeutic potential and mechanisms of action.

In conclusion, 1-4-(2-methoxyphenyl)piperazin-1-yl-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride (CAS: 1327497-77-7) represents a multifaceted compound with significant potential in both neurological and cardiovascular therapeutics. Continued research and development efforts are essential to fully realize its clinical benefits and address existing challenges. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address complex medical needs.